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Introduction

CW-3308 is a potent, selective, and orally bioavailable Proteolysis Targeting Chimera
(PROTAC) designed to induce the degradation of Bromodomain-containing protein 9 (BRD9).
[1][2][3][4] As a component of the non-canonical SWI/SNF (ncBAF) chromatin remodeling
complex, BRD9 is implicated in the regulation of gene expression and is a therapeutic target in
several cancers, including synovial sarcoma and rhabdoid tumors.[5][6][7] Unlike traditional
inhibitors, CW-3308 mediates the ubiquitination and subsequent proteasomal degradation of
BRD9, leading to a sustained loss of protein function. These application notes provide detailed
protocols for conducting time-course experiments to characterize the pharmacological effects
of CW-3308 in relevant cancer cell lines.

Mechanism of Action of CW-3308

CW-3308 is a heterobifunctional molecule that consists of a ligand that binds to BRD9 and
another ligand that recruits the E3 ubiquitin ligase cereblon (CRBN). This proximity induces the
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formation of a ternary complex between BRD9 and CRBN, leading to the polyubiquitination of
BRD9 and its subsequent degradation by the proteasome.
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Caption: Mechanism of Action of CW-3308 PROTAC.

Experimental Protocols

The following protocols are designed for a time-course experiment to evaluate the effects of
CW-3308 on BRD9 protein levels and downstream gene expression in a relevant cancer cell
line, such as the G401 rhabdoid tumor cell line or the HS-SY-II synovial sarcoma cell line.

Cell Culture and Treatment

Materials:
e G401 or HS-SY-II cells

o Appropriate cell culture medium (e.g., RPMI-1640 for G401, DMEM for HS-SY-II)[1][3]
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o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin

e CW-3308 (stock solution in DMSO)
e DMSO (vehicle control)

o 6-well tissue culture plates
Procedure:

e Culture G401 or HS-SY-II cells in their recommended growth medium supplemented with
10% FBS and 1% Penicillin-Streptomycin in a 37°C incubator with 5% CO2.

o Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of
harvest.

o Allow the cells to adhere and grow for 24 hours.

o Prepare working solutions of CW-3308 in culture medium at the desired final concentrations
(e.g., 1 nM, 10 nM, 100 nM). Also, prepare a vehicle control with the same final
concentration of DMSO.

» Remove the existing medium from the cells and replace it with the medium containing CW-
3308 or the vehicle control.

 Incubate the cells for various time points (e.g., 0, 2, 4, 8, 16, 24 hours).

o At each time point, harvest the cells for downstream analysis (Western Blotting and RT-
gPCR).

Western Blotting for BRD9 Degradation
Materials:

o Harvested cell pellets

» RIPA lysis buffer with protease and phosphatase inhibitors
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o BCA protein assay kit

o Laemmli sample buffer

o SDS-PAGE gels

 PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (anti-BRD9, anti-GAPDH or anti--actin as a loading control)
o HRP-conjugated secondary antibody

o ECL chemiluminescence substrate

Procedure:

e Lyse the harvested cells in RIPA buffer on ice for 30 minutes.

» Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

o Determine the protein concentration of the supernatant using a BCA assay.

» Normalize the protein concentrations and prepare samples for SDS-PAGE by adding
Laemmli buffer and boiling for 5 minutes.

e Load equal amounts of protein per lane on an SDS-PAGE gel and perform electrophoresis.
o Transfer the separated proteins to a PVDF membrane.

e Block the membrane in blocking buffer for 1 hour at room temperature.

e Incubate the membrane with the primary anti-BRD9 antibody overnight at 4°C.

e Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody
for 1 hour at room temperature.
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e Wash the membrane again and detect the signal using an ECL substrate and an imaging
system.

 Strip the membrane and re-probe with a loading control antibody (e.g., GAPDH or -actin).

e Quantify the band intensities using densitometry software. Normalize the BRD9 signal to the
loading control and express the results as a percentage of the vehicle-treated control.

RT-gqPCR for Downstream Gene Expression

Materials:

o Harvested cell pellets

* RNA extraction kit (e.g., RNeasy Kit)
o CcDNA synthesis kit

» SYBR Green or TagMan master mix

e Primers for target genes (e.g., MYC, CCND1) and a housekeeping gene (e.g., GAPDH,
ACTB)

Procedure:

o Extract total RNA from the harvested cells using a commercial kit according to the
manufacturer's instructions.

o Assess RNA gquality and quantity using a spectrophotometer.
o Synthesize cDNA from an equal amount of RNA for each sample using a cDNA synthesis Kit.

e Set up the RT-qPCR reactions using SYBR Green or TagMan master mix, cDNA, and gene-
specific primers.

e Perform the RT-gPCR in a real-time PCR cycler.

e Analyze the data using the AACt method to determine the relative fold change in gene
expression, normalized to the housekeeping gene and the vehicle-treated control.
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Data Presentation

Quantitative data from the time-course experiment should be summarized in tables for clear

comparison.

Table 1: Time-Dependent Degradation of BRD9 Protein by CW-3308

Time (hours)

CW-3308 (10 nM) - % BRD9 Remaining

0 100

2 Expected Value
4 Expected Value
8 Expected Value
16 Expected Value
24 Expected Value

Table 2: Time-Dependent Modulation of BRD9 Target Gene Expression by CW-3308

Time (hours)

Gene Target 1 (e.g., MYC)

Gene Target 2 (e.g.,

Fold Change CCND1) Fold Change

0 1.0 1.0

2 Expected Value Expected Value
4 Expected Value Expected Value
8 Expected Value Expected Value
16 Expected Value Expected Value
24 Expected Value Expected Value

Visualizations

Signaling Pathway Downstream of BRD9 Degradation
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The degradation of BRD9 by CW-3308 disrupts the function of the ncBAF complex, leading to
changes in chromatin accessibility and the expression of genes involved in cell cycle

progression and oncogenesis.
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Caption: Downstream effects of BRD9 degradation by CW-3308.

Experimental Workflow

The following diagram outlines the key steps in the time-course experiment.
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Caption: Workflow for a time-course experiment with CW-3308.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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